N-(2-isopropylphenyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[6-(4-methoxyphenyl)pyrimidin-4-yl]-N-(2-propan-2-ylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H30N4O2/c1-18(2)22-6-4-5-7-23(22)29-26(31)20-12-14-30(15-13-20)25-16-24(27-17-28-25)19-8-10-21(32-3)11-9-19/h4-11,16-18,20H,12-15H2,1-3H3,(H,29,31)
• InChI Key: NZUAHCNMEDJWRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C26H30N4O2
• Molecular Weight: 430.5 g/mol

Description

N-(2-isopropylphenyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C26H30N4O2 and its molecular weight is 430.552. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Chemical Properties

• Synthesis of Novel Piperidine Derivatives : A study by Kambappa et al. (2017) reports the synthesis of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These derivatives have shown significant anti-angiogenic and DNA cleavage activities, suggesting potential applications in cancer research (Kambappa et al., 2017).

• Efficient Synthesis Methods : Vijayakumar et al. (2014) describe an efficient synthesis of similar piperidine compounds, highlighting the methodologies that could be applicable in producing variants of N-(2-isopropylphenyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-4-carboxamide (Vijayakumar et al., 2014).

2. Biological Activities and Applications

• Anti-Angiogenic Properties : The study by Kambappa et al. (2017) not only elaborates on the synthesis but also explores the anti-angiogenic properties of these compounds. This research suggests potential applications in developing treatments for diseases where angiogenesis plays a key role, such as cancer (Kambappa et al., 2017).

• Histone Deacetylase Inhibition : A compound structurally similar to this compound, described by Zhou et al. (2008), acts as a histone deacetylase (HDAC) inhibitor. Such compounds are important in epigenetic therapies for cancer (Zhou et al., 2008).

• Applications in Pain Management : Research by Rajasekaran et al. (1999) on similar ibuprofen analogs, which include piperidine structures, demonstrates potent anti-inflammatory activity. This suggests potential therapeutic applications in pain management and inflammation (Rajasekaran et al., 1999).

• Anticancer Potential : The research by Kambappa et al. (2017) also indicates potential applications in cancer therapy due to the compound's ability to inhibit angiogenesis and interact with DNA (Kambappa et al., 2017).